Cas no 1096336-44-5 (1-(2,6-difluorophenyl)pyrrolidin-3-amine)

• Product Name: 1-(2,6-difluorophenyl)pyrrolidin-3-amine
• CAS No: 1096336-44-5
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 4571625
• PubChem ID: 43315562
• Update Time: 2025-07-20

1-(2,6-difluorophenyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Difluorophenyl)pyrrolidin-3-amine
• 3-Pyrrolidinamine, 1-(2,6-difluorophenyl)-
• 1-(2,6-difluorophenyl)pyrrolidin-3-amine

• Inchi： 1S/C10H12F2N2/c11-8-2-1-3-9(12)10(8)14-5-4-7(13)6-14/h1-3,7H,4-6,13H2
• InChI Key： RTKNZDWPFZWBEU-UHFFFAOYSA-N
• SMILES： N1(C2=C(F)C=CC=C2F)CCC(N)C1

Computed Properties

• Exact Mass: 198.097
• Monoisotopic Mass: 198.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Melting Point: NA

1-(2,6-difluorophenyl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,6-difluorophenyl)pyrrolidin-3-amine

Introduction to 1-(2,6-difluorophenyl)pyrrolidin-3-amine (CAS No. 1096336-44-5)

1-(2,6-difluorophenyl)pyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1096336-44-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidine core substituted with a 2,6-difluorophenyl group and an amine functional group at the 3-position, has garnered attention due to its structural complexity and potential biological activity. The presence of fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The pyrrolidin-3-amine moiety is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The introduction of fluorine at the 2,6-difluorophenyl position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These attributes have positioned 1-(2,6-difluorophenyl)pyrrolidin-3-amine as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated heterocycles due to their ability to modulate pharmacokinetic and pharmacodynamic properties. Studies have demonstrated that fluorine substitution can improve binding affinity, reduce metabolic degradation, and enhance drug-like characteristics. The specific arrangement of atoms in 1-(2,6-difluorophenyl)pyrrolidin-3-amine suggests potential applications in the development of small-molecule inhibitors or modulators for therapeutic purposes.

Research into this compound has been particularly focused on its potential role in addressing neurological and inflammatory disorders. The structural features of 1-(2,6-difluorophenyl)pyrrolidin-3-amine align well with known targets involved in these conditions. Preliminary studies have indicated that derivatives of this molecule may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathways. Such findings underscore the importance of 1-(2,6-difluorophenyl)pyrrolidin-3-amine as a starting point for further chemical optimization.

The synthesis of 1-(2,6-difluorophenyl)pyrrolidin-3-amine presents unique challenges due to the need for precise functionalization of both the pyrrolidine ring and the aromatic substituent. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry in constructing complex molecular architectures.

The pharmacological evaluation of 1-(2,6-difluorophenyl)pyrrolidin-3-amine has revealed intriguing properties that warrant further investigation. In vitro assays have shown that certain analogs exhibit dose-dependent effects on relevant biological pathways. These results are particularly exciting because they suggest that minor modifications to the core structure could yield compounds with enhanced potency and selectivity. Such discoveries are crucial for advancing drug development pipelines.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 1-(2,6-difluorophenyl)pyrrolidin-3-amine. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have guided experimental efforts by predicting optimal modifications and predicting potential side effects. The integration of computational tools with traditional wet chemistry has accelerated the pace of discovery in this field.

The future prospects for 1-(2,6-difluorophenyl)pyrrolidin-3-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological profiles. As our understanding of disease mechanisms evolves, compounds like 1-(2,6-difluorophenyl)pyrrolidin-3-amine will continue to serve as critical building blocks for next-generation therapeutics.

In conclusion,1-(2,6-difluorophenyl)pyrrolidin-3-amine (CAS No. 1096336-44-5) represents a fascinating intersection of structural complexity and biological potential. Its unique chemical features make it a valuable asset in pharmaceutical research, with implications for treating a range of disorders. As scientists delve deeper into its properties,1-(2,6-difluorophenyl)pyrrolidin-3-aminesignificant contributions to human health are anticipated.